2-benzyl-3-(2-ethoxy-2-oxoethyl)-1,3-benzothiazol-3-ium bromide

• IUPAC Name: ethyl 2-(2-benzyl-1,3-benzothiazol-3-ium-3-yl)acetate;bromide
• InChI: InChI=1S/C18H18NO2S.BrH/c1-2-21-18(20)13-19-15-10-6-7-11-16(15)22-17(19)12-14-8-4-3-5-9-14;/h3-11H,2,12-13H2,1H3;1H/q+1;/p-1
• InChI Key: TXSJSBJCCKQUJK-UHFFFAOYSA-M
• Canonical SMILES: CCOC(=O)C[N+]1=C(SC2=CC=CC=C21)CC3=CC=CC=C3.[Br-]
• Molecular Formula: C18H18BrNO2S
• Molecular Weight: 392.3 g/mol

Description

2-benzyl-3-(2-ethoxy-2-oxoethyl)-1,3-benzothiazol-3-ium bromide, also known as BZB, is a chemical compound used in scientific research. It is a benzothiazolium salt that has been synthesized and studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-benzyl-3-(2-ethoxy-2-oxoethyl)-1,3-benzothiazol-3-ium bromide is not fully understood, but it is believed to involve the inhibition of enzymes and the disruption of cellular processes. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which can improve cognitive function. This compound has also been shown to disrupt the mitochondrial membrane potential, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can inhibit the growth of bacterial and fungal strains, as well as induce apoptosis in cancer cells. This compound has also been shown to improve cognitive function in animal models, likely through its inhibition of acetylcholinesterase. In addition, this compound has been shown to have neuroprotective effects, protecting against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

2-benzyl-3-(2-ethoxy-2-oxoethyl)-1,3-benzothiazol-3-ium bromide has several advantages for lab experiments, including its solubility in water and organic solvents and its ability to inhibit the activity of enzymes and disrupt cellular processes. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-benzyl-3-(2-ethoxy-2-oxoethyl)-1,3-benzothiazol-3-ium bromide. One potential area of research is its use as an antitumor agent, as it has been shown to induce apoptosis in cancer cells. Another area of research is its potential use as a neuroprotective agent, as it has been shown to improve cognitive function and protect against oxidative stress and inflammation. Further research is also needed to fully understand the mechanism of action of this compound and to explore its potential applications in other scientific fields.

Synthesis Methods

The synthesis of 2-benzyl-3-(2-ethoxy-2-oxoethyl)-1,3-benzothiazol-3-ium bromide involves the reaction of benzyl bromide and 2-ethoxy-2-oxoethyl benzothiazolium chloride in the presence of a base. The resulting product is a white crystalline powder that is soluble in water and organic solvents. The purity and yield of this compound can be improved through various purification methods, such as recrystallization and column chromatography.

Scientific Research Applications

2-benzyl-3-(2-ethoxy-2-oxoethyl)-1,3-benzothiazol-3-ium bromide has been studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and neuroscience. It has been shown to have antimicrobial properties and can inhibit the growth of bacterial and fungal strains. This compound has also been studied for its potential use as an antitumor agent, as it can induce apoptosis in cancer cells. In addition, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models.